Cas no 1195901-59-7 (5-(4-Chloro-3-methylphenyl)thiazol-2-amine)

• Product Name: 5-(4-Chloro-3-methylphenyl)thiazol-2-amine
• CAS No: 1195901-59-7
• MF: C₁₀H₉ClN₂S
• MW: 224.71
• CID: 5075727
• Update Time: 2026-03-01

5-(4-Chloro-3-methylphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-3-methylphenyl)thiazol-2-amine

• Inchi： 1S/C10H9ClN2S/c1-6-4-7(2-3-8(6)11)9-5-13-10(12)14-9/h2-5H,1H3,(H2,12,13)
• InChI Key： NKSZXNXAWCGCHD-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(Cl)C(C)=C2)=CN=C1N

Additional information on 5-(4-Chloro-3-methylphenyl)thiazol-2-amine

Introduction to 5-(4-Chloro-3-methylphenyl)thiazol-2-amine (CAS No. 1195901-59-7)

5-(4-Chloro-3-methylphenyl)thiazol-2-amine, also known by its CAS number 1195901-59-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds, which are characterized by their five-membered ring containing a sulfur and a nitrogen atom. The unique structure of 5-(4-Chloro-3-methylphenyl)thiazol-2-amine makes it a valuable candidate for various biological and pharmacological applications.

The chemical structure of 5-(4-Chloro-3-methylphenyl)thiazol-2-amine consists of a thiazole ring substituted with a 4-chloro-3-methylphenyl group at the 5-position and an amino group at the 2-position. This specific arrangement of functional groups imparts unique properties to the molecule, including its ability to interact with various biological targets. The presence of the chloro and methyl substituents on the phenyl ring can influence the compound's lipophilicity, solubility, and overall bioavailability, making it an attractive candidate for drug development.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 5-(4-Chloro-3-methylphenyl)thiazol-2-amine. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes involved in signal transduction pathways and play crucial roles in various cellular processes, including cell growth, proliferation, and survival.

A notable study published in the Journal of Medicinal Chemistry highlighted the ability of 5-(4-Chloro-3-methylphenyl)thiazol-2-amine to selectively inhibit the activity of cyclin-dependent kinases (CDKs). CDKs are a family of protein kinases that regulate the cell cycle and are often dysregulated in cancer cells. By inhibiting CDKs, 5-(4-Chloro-3-methylphenyl)thiazol-2-amine can potentially disrupt the uncontrolled cell division characteristic of cancer, making it a promising lead compound for anticancer drug development.

Beyond its potential as an anticancer agent, 5-(4-Chloro-3-methylphenyl)thiazol-2-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has demonstrated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The pharmacokinetic properties of 5-(4-Chloro-3-methylphenyl)thiazol-2-amine have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It is well-absorbed following oral administration and has a reasonable half-life in vivo, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

In addition to its biological activities, the synthetic accessibility of 5-(4-Chloro-3-methylphenyl)thiazol-2-amine is another factor that contributes to its appeal as a drug candidate. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for large-scale drug development.

The safety profile of 5-(4-Chloro-3-methylphenyl)thiazol-2-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety profile in humans.

In conclusion, 5-(4-Chloro-3-methylphenyl)thiazol-2-amine (CAS No. 1195901-59-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further development as a pharmaceutical agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.